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An In-depth Technical Guide to Mesoxalonitrile: Structure, Properties, and Synthetic Utility

Abstract

Mesoxalonitrile (CsN20), also known as carbonyl dicyanide or 2-oxopropanedinitrile, is a
highly reactive a-keto-dinitrile that serves as a potent building block in synthetic organic
chemistry.[1] Its unique electronic structure, characterized by a central electrophilic carbonyl
group flanked by two powerful electron-withdrawing nitrile moieties, imparts exceptional
reactivity and versatility. This guide provides a comprehensive technical overview of
mesoxalonitrile, detailing its molecular structure, physicochemical and spectroscopic
properties, synthesis, and core reactivity patterns. Furthermore, we explore its applications as a
precursor for complex heterocyclic scaffolds relevant to drug discovery and materials science,
and conclude with essential safety and handling protocols for laboratory use.

Molecular Structure and Physicochemical
Properties

Mesoxalonitrile is a small organic molecule with a compact and highly functionalized structure.
The systematic IUPAC name for this compound is carbonyl dicyanide.[1] It is classified as an
alpha-ketonitrile and is functionally related to malononitrile.[1][2]
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Chemical Formula and Molecular Weight

The fundamental properties of mesoxalonitrile are summarized in the table below.

Property Value Source
Molecular Formula C3N20 [1]
Molecular Weight 80.04 g/mol [1]
IUPAC Name carbonyl dicyanide [1]

Mesoxalonitrile, 2-
Synonyms o [1]
Oxopropanedinitrile

CAS Number 1115-12-4 [2]

Structural and Electronic Features

The structure of mesoxalonitrile consists of a central carbonyl (C=0) group bonded to two
cyano (-C=N) groups. This arrangement results in a planar molecule with significant electronic
delocalization. The strong inductive and mesomeric electron-withdrawing effects of the nitrile
groups render the central carbonyl carbon highly electrophilic and susceptible to nucleophilic
attack.
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Figure 1: 2D molecular structure of mesoxalonitrile (carbonyl dicyanide).

Spectroscopic Characterization
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The structural elucidation of mesoxalonitrile and its derivatives relies on standard
spectroscopic techniques. While specific spectral data for the pure compound is not widely
published due to its reactivity, its characteristic functional groups provide predictable
spectroscopic signatures.

Infrared (IR) Spectroscopy

IR spectroscopy is a primary tool for identifying the key functional groups in mesoxalonitrile.

o C=N Stretch: A sharp, strong absorption is expected in the range of 2200-2260 cm~1 for the
nitrile groups.

e C=0 Stretch: A strong, sharp absorption is anticipated around 1700-1750 cm~1 for the
ketone carbonyl group. The electron-withdrawing nature of the adjacent nitrile groups would
likely shift this peak to a higher wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is particularly informative for characterizing the carbon skeleton.[3]

e Carbonyl Carbon (C=0): A signal in the downfield region, typically >180 ppm, is expected for
the highly deshielded ketonic carbon.

 Nitrile Carbons (-C=N): Signals for the nitrile carbons are expected in the 110-120 ppm
range.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns.[4]

e Molecular lon Peak (M*): The mass spectrum should show a molecular ion peak at an m/z
value corresponding to the molecular weight (80.04).

o Fragmentation: Common fragmentation pathways would involve the loss of CO (m/z 28) or
CN radicals (m/z 26).

Protocol 1: General Method for Spectroscopic Analysis
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o Sample Preparation: Dissolve a small quantity (~5-10 mg) of the analyte in a suitable
deuterated solvent (e.g., CDCIs, Acetone-ds) for NMR analysis or prepare a KBr pellet/thin
film for IR analysis.

o Data Acquisition:

o NMR: Acquire *H and 13C spectra on a standard NMR spectrometer (e.g., 400 MHz).
Include advanced experiments like DEPT if necessary to distinguish carbon types.

o IR: Record the spectrum using an FTIR spectrometer over the range of 4000-400 cm™1,

o MS: Obtain the mass spectrum using an appropriate ionization technique, such as
Electron lonization (El) or Electrospray lonization (ESI).

o Data Interpretation:

o Analyze the IR spectrum for characteristic absorption bands corresponding to functional
groups.[5]

o Correlate the chemical shifts, integration, and coupling patterns in the NMR spectra to the
molecular structure.

o Identify the molecular ion peak in the mass spectrum to confirm the molecular weight and
analyze fragmentation patterns to support the proposed structure.[4]

Reactivity and Synthetic Applications

Mesoxalonitrile's reactivity is dominated by its highly electrophilic nature. It is a valuable
intermediate in reactions where malononitrile is also used, such as Knoevenagel
condensations and Michael additions, and serves as a precursor to a wide array of heterocyclic
compounds.[6][7]

Nucleophilic Addition at the Carbonyl Carbon

The carbonyl carbon is the primary site for nucleophilic attack. Reactions with hydrazines, for
instance, readily form stable hydrazone derivatives. A notable example is the formation of
Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone (FCCP), a well-known mitochondrial
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uncoupling agent, from the condensation of mesoxalonitrile and 4-
(trifluoromethoxy)phenylhydrazine.

Role in Multicomponent Reactions (MCRS)

Like its parent compound malononitrile, mesoxalonitrile is an excellent substrate for MCRs,
which are highly efficient processes for building molecular complexity in a single step.[6] It can
react with aldehydes and a source of active methylene compounds or amines to generate
diverse heterocyclic systems such as pyridines and pyrans.[8][9] The nitrile functionalities in the
resulting products are valuable handles for further synthetic transformations, including
hydrolysis to carboxylic acids or reduction to amines.[10]

Cycloaddition Reactions

The activated nitrile groups can participate in cycloaddition reactions, serving as building
blocks for nitrogen-containing heterocycles like tetrazoles, which are important
pharmacophores in drug discovery.[11]
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Figure 2: Key reaction pathways involving mesoxalonitrile.

Safety and Handling

Mesoxalonitrile and related nitriles are hazardous materials that must be handled with
extreme caution. They are classified as highly toxic and can be fatal if ingested, inhaled, or
absorbed through the skin.[12] Combustion may produce highly toxic gases, including
hydrogen cyanide (HCN), carbon oxides, and nitrogen oxides.[13]

Protocol 2: Safe Handling and Emergency Procedures

e Engineering Controls: All manipulations must be conducted in a properly functioning
chemical fume hood to prevent inhalation of vapors or dust.[14]
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» Personal Protective Equipment (PPE):

o Wear impervious gloves (e.g., nitrile), a flame-retardant lab coat, and splash-proof safety
goggles or a face shield at all times.[13][15]

o Inspect gloves for integrity before each use.[15]
e Handling:
o Avoid all contact with skin, eyes, and clothing.[14]

o Keep the container tightly sealed when not in use. Store in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents, acids, and bases.
[13]

o Use spark-proof tools and ground all equipment when handling larger quantities.[16]
e Emergency Procedures:

o Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate
medical attention.[12]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area
thoroughly with soap and copious amounts of water for at least 15 minutes. Seek
immediate medical attention.[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.[15]

o Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[14]

» Disposal: Dispose of waste materials in accordance with all local, regional, and national
regulations for hazardous chemical waste.[14]
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Conclusion

Mesoxalonitrile is a small molecule of significant synthetic potential. Its high degree of
functionalization and inherent reactivity make it an invaluable C3 synthon for constructing
complex molecular architectures, particularly nitrogen- and oxygen-containing heterocycles of
interest to medicinal chemists and materials scientists. While its utility is clear, its high toxicity
necessitates strict adherence to rigorous safety protocols. A thorough understanding of its
structure, properties, and reactivity allows researchers to harness its synthetic power effectively
and safely.
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Sources

e 1. 2-Oxopropanedinitrile | C3N20 | CID 517957 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. mesoxalonitrile | 1115-12-4 [chemicalbook.com]

e 3. organicchemistrydata.org [organicchemistrydata.org]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.acgpubs.org/journal/records-of-natural-products/article/synthesis-of-biologically-active-heterocyclic-compounds-from-diketones-2025
https://www.organic-chemistry.org/abstracts/lit3/266.shtm
http://www.orgsyn.org/demo.aspx?prep=cv4p0605
https://mirante.sema.ce.gov.br/organic-chemistry-ir-and-nmr-cheat-sheet/
https://www.cpp.edu/~lsstarkey/courses/316/316_spectro.pdf
https://en.wikipedia.org/wiki/Formyl_cyanide
https://www.organic-chemistry.org/synthesis/C1N/nitriles.shtm
https://www.mdpi.com/1420-3049/28/8/3494
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9038753/
https://www.organic-chemistry.org/synthesis/C1N/cyanomethylation.shtm
https://www.benchchem.com/product/b072847?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxopropanedinitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01364482.htm
https://organicchemistrydata.org/hansreich/resources/nmr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. lehigh.edu [lehigh.edu]

5. Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps
[chemistrysteps.com]

6. Recent developments using malononitrile in ultrasound-assisted multicomponent
synthesis of heterocycles - PMC [pmc.ncbi.nim.nih.gov]

7. researchgate.net [researchgate.net]
8. acgpubs.org [acgpubs.org]

9. Recent advancements in the multicomponent synthesis of heterocycles integrated with a
pyrano[2,3-d]pyrimidine core - PMC [pmc.ncbi.nlm.nih.gov]

10. Advances in the Application of Acetonitrile in Organic Synthesis since 2018 | MDPI
[mdpi.com]

11. researchgate.net [researchgate.net]

12. tcichemicals.com [tcichemicals.com]

13. abdurrahmanince.net [abdurrahmanince.net]

14. spectrumchemical.com [spectrumchemical.com]
15. static.cymitquimica.com [static.cymitquimica.com]
16. airgas.com [airgas.com]

To cite this document: BenchChem. [mesoxalonitrile molecular structure and formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b072847/docs#mesoxalonitrile-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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